Cas no 1781091-57-3 (1-(4-bromo-2-methylphenyl)cyclopentylmethanamine)

• Product Name: 1-(4-bromo-2-methylphenyl)cyclopentylmethanamine
• CAS No: 1781091-57-3
• MF: C₁₃H₁₈BrN
• MW: 268.192722797394
• CID: 5770780
• PubChem ID: 84808342
• Update Time: 2025-08-02

1-(4-bromo-2-methylphenyl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1781091-57-3
• EN300-1917072
• [1-(4-bromo-2-methylphenyl)cyclopentyl]methanamine
• 1-(4-bromo-2-methylphenyl)cyclopentylmethanamine

• Inchi： 1S/C13H18BrN/c1-10-8-11(14)4-5-12(10)13(9-15)6-2-3-7-13/h4-5,8H,2-3,6-7,9,15H2,1H3
• InChI Key： QXKTZYRRODXFPI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)C1(CN)CCCC1

Computed Properties

• Exact Mass: 267.06226g/mol
• Monoisotopic Mass: 267.06226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on 1-(4-bromo-2-methylphenyl)cyclopentylmethanamine

The Chemical Compound 1-(4-Bromo-2-Methylphenyl)cyclopentylmethanamine (CAS No. 1781091-57-3)

The compound 1-(4-bromo-2-methylphenyl)cyclopentylmethanamine, identified by the CAS number 1781091-57-3, is a complex organic molecule with a unique structure that combines a brominated aromatic ring and a cyclopentane moiety. This compound has garnered attention in the fields of organic chemistry and pharmaceutical research due to its potential applications in drug design and material science. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly those with potential therapeutic benefits.

The structure of this compound consists of a cyclopentane ring attached to a methanamine group, which is further connected to a substituted phenyl ring. The phenyl ring is substituted at the 4-position with a bromine atom and at the 2-position with a methyl group. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable building block in organic synthesis. The combination of these functional groups allows for diverse reactivity, enabling its use in various chemical transformations.

In recent years, researchers have explored the use of 1-(4-bromo-2-methylphenyl)cyclopentylmethanamine in the development of novel pharmaceutical agents. Its ability to act as an intermediate in the synthesis of bioactive compounds has been particularly noteworthy. For instance, studies have demonstrated its utility in the construction of heterocyclic frameworks, which are often found in drugs targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of this compound typically involves multi-step reactions, often starting from readily available aromatic precursors. The introduction of the bromine and methyl substituents on the phenyl ring is achieved through electrophilic substitution reactions, while the cyclopentane ring is formed via cycloaddition or other ring-forming techniques. The methanamine group is introduced at a later stage, often through nucleophilic substitution or amine alkylation.

The physical properties of 1-(4-bromo-2-methylphenyl)cyclopentylmethanamine include a melting point that varies depending on the purity and crystallinity of the sample. Its solubility in common organic solvents such as dichloromethane and THF makes it suitable for use in solution-phase reactions. The compound is stable under normal storage conditions but may degrade under harsh acidic or basic conditions.

From an environmental perspective, understanding the fate and transport of this compound is crucial for its safe handling and disposal. Studies have shown that it exhibits moderate biodegradability under aerobic conditions, though further research is needed to fully characterize its environmental impact.

In conclusion, 1-(4-bromo-2-methylphenyl)cyclopentylmethanamine (CAS No. 1781091-57-3) stands out as a versatile compound with significant potential in organic synthesis and drug discovery. Its unique structure and reactivity make it an invaluable tool for chemists seeking to develop innovative solutions across various scientific domains.